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Compound of Interest

Compound Name: 4-(Methylamino)nicotinic acid

CAS No.: 1075-09-8

Cat. No.: B12989552

Get Quote

Part 1: Executive Summary & Strategic Context
4-(Methylamino)nicotinic acid (CAS 1075-09-8) is a critical pyridine derivative, primarily

serving as a structural intermediate and impurity marker in the synthesis of PDE2 inhibitors and

TNF-alpha antagonists (e.g., pyrido-pyrimidine classes). Unlike its parent compound, Nicotinic

Acid (Vitamin B3), the introduction of a methylamino group at the C4 position significantly alters

its electronic properties, solubility, and binding affinity.

This guide addresses the "Cross-Reactivity" of this compound in two distinct but critical

contexts:

Analytical Cross-Reactivity: The potential for this compound to co-elute or interfere with the

detection of structural analogs (e.g., Nicotinic Acid, Isoniazid) in HPLC/LC-MS assays.

Biological/Structural Cross-Reactivity: Its potential to mimic endogenous metabolites or

trigger off-target effects in nicotinamide signaling pathways.

Part 2: Structural & Chemical Comparison
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To understand cross-reactivity, we must first benchmark the compound against its closest

structural alternatives.

Table 1: Physicochemical Comparison of Analogs

Feature
4-

(Methylamino)ni

cotinic acid

Nicotinic Acid

(Niacin)

4-

Chloronicotinic

Acid

Isoniazid

Role
Impurity /

Intermediate

Endogenous

Vitamin / Drug

Synthetic

Precursor

Antitubercular

Drug

CAS 1075-09-8 59-67-6 10177-29-4 54-85-3

pKa (Acid) ~4.8 (Predicted) 4.85 3.74 3.6 (Hydrazine)

pKa (Base) ~9.2 (Pyridine N) 2.0 0.8 1.8

LogP
0.45

(Hydrophilic)
0.36 1.55 (Lipophilic) -0.70

UV Max
~265 nm, ~310

nm
262 nm 270 nm 266 nm

Key Differentiator

Amphoteric w/

strong basicity at

C4-amino.

Simple

ampholyte.

Electron-

withdrawing Cl

group.

Hydrazide

functionality.

Expert Insight: The 4-methylamino group acts as an electron-donating group (EDG), increasing

the electron density of the pyridine ring compared to 4-Chloronicotinic acid. This shift

significantly increases the pKa of the pyridine nitrogen, causing 4-(Methylamino)nicotinic
acid to tail significantly on standard C18 columns unless ion-pairing agents or HILIC modes are

used.

Part 3: Analytical Cross-Reactivity & Method
Selectivity
In pharmaceutical impurity profiling, "cross-reactivity" manifests as method interference. The 4-
(Methylamino)nicotinic acid impurity often co-elutes with Nicotinic acid or N-

Methylnicotinamide due to similar polarity.
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Diagram 1: Analytical Separation Logic (DOT)
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(PDE2 Inhibitor Synthesis)

Method A: C18 + 0.1% FA
(Low pH)Standard Screen

Method B: HILIC (Amide)
(High pH / ACN)

Recommended

Co-elution Risk:
Nicotinic Acid & 4-Methylamino

Protonated Amines
(Low Retention)

Resolved Peaks:
Selectivity via H-Bonding

Dipole Interaction

Click to download full resolution via product page

Caption: Decision tree for selecting chromatographic modes to prevent analytical cross-

reactivity between 4-(Methylamino)nicotinic acid and polar analogs.

Experimental Protocol 1: High-Selectivity LC-MS
Separation
Objective: To quantify 4-(Methylamino)nicotinic acid without interference from Nicotinic acid

or 4-Chloronicotinic acid.

Reagents:

Mobile Phase A: 10mM Ammonium Acetate, pH 9.0 (Adjusted with NH4OH).

Mobile Phase B: Acetonitrile (LC-MS Grade).

Column: Waters XBridge BEH Amide XP (2.5 µm, 2.1 x 100 mm).

Methodology:

Preparation: Dissolve reference standard (CAS 1075-09-8) in 90:10 ACN:Water to match

initial mobile phase.

Gradient:

0-1 min: 95% B (Isocratic hold for equilibration).

1-6 min: 95% B → 60% B (Elute polar impurities).
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6-8 min: 60% B (Wash).

8.1 min: 95% B (Re-equilibrate).

Detection (MS/MS):

4-(Methylamino)nicotinic acid: Precursor m/z 153.06 → Fragment 122.0 (Loss of -

OCH3/NHCH3 characteristic).

Nicotinic Acid: Precursor m/z 124.0 → Fragment 80.0.

Cross-Talk Check: Ensure the 153 channel does not pick up the M+29 adduct of Nicotinic

acid (unlikely, but verify).

Validation Criteria:

Resolution (Rs): > 2.0 between Nicotinic Acid and 4-(Methylamino)nicotinic acid.

Tailing Factor: < 1.3 (Critical: The high pH suppresses the ionization of the basic amine,

improving peak shape).

Part 4: Biological & Immunological Cross-Reactivity
While primarily a chemical intermediate, this compound's structural similarity to Nicotinic Acid

(Vitamin B3) raises questions about biological interference, particularly in ligand-binding assays

or metabolic pathways.

Immunological Interference (ELISA)
Risk: Low to Moderate.

Mechanism: Antibodies raised against Nicotinic Acid (for vitamin analysis) typically target the

pyridine ring and the carboxylic acid tail.

Performance vs. Alternatives:

Vs. Nicotinic Acid: The bulky methylamino group at C4 introduces significant steric

hindrance. Most commercial anti-niacin antibodies will exhibit <5% cross-reactivity with the

4-methylamino variant due to this steric clash preventing deep pocket binding.
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Vs. Isoniazid: Higher risk of cross-reactivity exists with antibodies raised against Isoniazid

metabolites, as the C4-substitution pattern is spatially similar, though chemically distinct

(Hydrazide vs. Methylamine).

Metabolic Pathway Interference (Signaling)
Does 4-(Methylamino)nicotinic acid act as an antimetabolite?

Diagram 2: Potential Metabolic Interference Pathways
(DOT)

Nicotinic Acid
(Vitamin B3)

Enzyme: NAPRT
(Salvage Pathway)

Substrate

NAD+ Synthesis

Precursor

4-(Methylamino)nicotinic acid

Competitive Binding?
(Steric Block)

Potential Inhibition / Dead-End Product

Cross-Reactivity

Click to download full resolution via product page

Caption: Hypothetical interference of 4-(Methylamino)nicotinic acid in the NAD+ salvage

pathway via NAPRT competition.

Analysis:

Substrate Mimicry: The carboxylate group allows initial recognition by

phosphoribosyltransferases (like NAPRT). However, the C4-substitution likely prevents the

necessary ribosylation step, potentially acting as a weak competitive inhibitor.
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Toxicity: Unlike 6-aminonicotinamide (a known neurotoxin), 4-amino derivatives are generally

less potent antimetabolites, but they should still be flagged as structural alerts in early

toxicology screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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